Cas no 1805123-47-0 (4,5-Dibromo-2,3-difluorobenzenesulfonyl chloride)

• Product Name: 4,5-Dibromo-2,3-difluorobenzenesulfonyl chloride
• CAS No: 1805123-47-0
• MF: C₆HBr₂ClF₂O₂S
• MW: 370.393745183945
• CID: 4974259
• Update Time: 2025-10-25

4,5-Dibromo-2,3-difluorobenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4,5-Dibromo-2,3-difluorobenzenesulfonyl chloride

• Inchi： 1S/C6HBr2ClF2O2S/c7-2-1-3(14(9,12)13)5(10)6(11)4(2)8/h1H
• InChI Key： LKWAURUUNZFRLO-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C(=C(C=1)S(=O)(=O)Cl)F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 307
• XLogP3: 3.5
• Topological Polar Surface Area: 42.5

Additional information on 4,5-Dibromo-2,3-difluorobenzenesulfonyl chloride

4,5-Dibromo-2,3-difluorobenzenesulfonyl Chloride: A Comprehensive Overview

4,5-Dibromo-2,3-difluorobenzenesulfonyl chloride, also known by its CAS number 1805123-47-0, is a highly specialized organic compound with significant applications in various fields of chemistry. This compound belongs to the class of sulfonyl chlorides, which are widely used as intermediates in the synthesis of pharmaceuticals, agrochemicals, and advanced materials. The structure of this compound is characterized by a benzene ring substituted with bromine atoms at positions 4 and 5, and fluorine atoms at positions 2 and 3. The sulfonyl chloride group (-SO₂Cl) attached to the benzene ring further enhances its reactivity and versatility in chemical reactions.

The synthesis of 4,5-dibromo-2,3-difluorobenzenesulfonyl chloride typically involves a multi-step process that includes bromination, fluorination, and sulfonation reactions. Recent advancements in catalytic methods have enabled the precise control of substitution patterns on the aromatic ring, ensuring high purity and yield. This compound is particularly valued for its ability to undergo nucleophilic aromatic substitution reactions, making it an ideal precursor for the development of bioactive molecules.

In terms of applications, 4,5-dibromo-2,3-difluorobenzenesulfonyl chloride has found extensive use in the pharmaceutical industry as an intermediate in the synthesis of sulfonamide drugs. These drugs are known for their broad spectrum of therapeutic activities, including anti-inflammatory and antiviral properties. Recent studies have highlighted its role in the development of novel antiviral agents targeting emerging infectious diseases.

Beyond pharmaceuticals, this compound is also employed in the agrochemical sector for the synthesis of herbicides and fungicides. Its unique chemical properties allow for selective reactivity with biological targets while minimizing off-target effects. Researchers have recently explored its potential in developing eco-friendly agricultural chemicals that reduce environmental impact without compromising efficacy.

The electronic properties of 4,5-dibromo-2,3-difluorobenzenesulfonyl chloride make it an interesting candidate for applications in materials science. Its ability to act as a building block for constructing advanced materials such as conductive polymers and organic semiconductors has been explored in recent studies. These materials hold promise for use in next-generation electronic devices like flexible displays and sensors.

In conclusion, 4,5-dibromo-2,3-difluorobenzenesulfonyl chloride is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research into new chemical processes and product development. As scientific understanding advances, this compound is expected to play an even more pivotal role in addressing global challenges in health and sustainability.